Cas no 1697205-76-7 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiane-3-carboxylic acid)

• Product Name: 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiane-3-carboxylic acid
• CAS No: 1697205-76-7
• MF: C₂₁H₂₁NO₄S
• MW: 383.46074461937
• CID: 5695797
• PubChem ID: 103663930
• Update Time: 2025-05-26

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1697205-76-7
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiane-3-carboxylicacid
• EN300-624062
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiane-3-carboxylic acid
• 2H-Thiopyran-3-carboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]tetrahydro-

• Inchi： 1S/C21H21NO4S/c23-19(24)21(10-5-11-27-13-21)22-20(25)26-12-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-4,6-9,18H,5,10-13H2,(H,22,25)(H,23,24)
• InChI Key： NUNJYLPQQNYYEL-UHFFFAOYSA-N
• SMILES： S1CCCC(C(=O)O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 383.11912932g/mol
• Monoisotopic Mass: 383.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 632.3±55.0 °C(Predicted)
• pka: 3.50±0.20(Predicted)

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiane-3-carboxylic acid

Research Brief on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiane-3-carboxylic acid (CAS: 1697205-76-7)

In recent years, the compound 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiane-3-carboxylic acid (CAS: 1697205-76-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiane scaffold and Fmoc-protected amino group, serves as a versatile building block in peptide synthesis and drug discovery. Its structural features make it particularly valuable for the development of novel therapeutic agents and biochemical probes.

A recent study published in the Journal of Medicinal Chemistry explored the application of this compound in the synthesis of constrained peptidomimetics. The researchers utilized 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiane-3-carboxylic acid as a key intermediate to introduce conformational rigidity into peptide backbones, thereby enhancing their metabolic stability and target binding affinity. The study demonstrated that derivatives of this compound exhibited improved pharmacokinetic properties compared to their linear counterparts.

Another significant advancement was reported in the field of PROTAC (Proteolysis Targeting Chimera) development. A research team at a leading pharmaceutical company incorporated 1697205-76-7 into the design of novel E3 ligase ligands. The thiane ring system provided optimal spatial orientation for the ternary complex formation between the target protein, E3 ligase, and the PROTAC molecule. This application highlights the compound's potential in targeted protein degradation strategies.

From a synthetic chemistry perspective, recent publications have focused on optimizing the preparation of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiane-3-carboxylic acid. A 2023 paper in Organic Process Research & Development described an improved synthetic route that increased overall yield from 42% to 68% while reducing the number of chromatographic purification steps. This advancement is particularly important for scaling up production to meet the growing demand in pharmaceutical development.

In the realm of chemical biology, researchers have exploited the unique properties of this compound to develop fluorescent probes for studying enzyme mechanisms. The thiane ring's sulfur atom provides an excellent coordination site for metal ions, making derivatives of 1697205-76-7 valuable tools for investigating metalloenzyme activity. Recent applications include the development of activity-based probes for cysteine proteases and other thiol-dependent enzymes.

Looking forward, the versatility of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thiane-3-carboxylic acid suggests continued importance in pharmaceutical research. Current clinical trials involving compounds derived from this scaffold target indications ranging from oncology to neurodegenerative diseases. The unique conformational properties imparted by the thiane ring continue to make this compound a valuable asset in drug discovery programs worldwide.